5-fluoro-N-(4-methoxybutyl)-2-nitroaniline
Cat. No. B8339121
M. Wt: 242.25 g/mol
InChI Key: BQACVZMXWOCPBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C:20].[CH3:18][OH:19].[F:1][c:2]1[cH:3][cH:4][c:5]([N+:15]([O-:16])=[O:17])[c:6]([NH:7][CH2:8][CH2:9][CH2:10][CH2:11][O:12][CH3:13])[cH:14]1.[Pd:21]>>[F:1][c:2]1[cH:3][cH:4][c:5]([NH2:15])[c:6]([NH:7][CH2:8][CH2:9][CH2:10][CH2:11][O:12][CH3:13])[cH:14]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C
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|
Name
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
COCCCCNc1cc(F)ccc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Pd]
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Outcomes
Product
|
Name
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|
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Type
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product
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Smiles
|
COCCCCNc1cc(F)ccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
